Cas no 926646-18-6 (3-(2-Ethoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-4-amine;hydrate)

• Product Name: 3-(2-Ethoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-4-amine;hydrate
• CAS No: 926646-18-6
• MF: C₁₁H₁₆N₄O₂S
• MW: 268.335340499878
• CID: 2815607
• PubChem ID: 71445342
• Update Time: 2025-04-21

3-(2-Ethoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-4-amine;hydrate Chemical and Physical Properties

Names and Identifiers

• 926646-18-6
• 3-(2-Ethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-4-amine--water (1/1)
• DTXSID20853893
• 3-(2-Ethoxyphenyl)-5-methylsulfanyl-4H-1,2,4-triazol-4-amine monohydrate
• 3-(2-Ethoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-4-amine;hydrate

• Inchi： 1S/C11H14N4OS.H2O/c1-3-16-9-7-5-4-6-8(9)10-13-14-11(17-2)15(10)12;/h4-7H,3,12H2,1-2H3;1H2
• InChI Key： LGCMXKJIHNQIBZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC=CC=2OCC)N1N.O

Computed Properties

• Exact Mass: 268.09939694Da
• Monoisotopic Mass: 268.09939694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų